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Compound of Interest

Compound Name: Elvitegravir-d8

Cat. No.: B12415032

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
Elvitegravir-d8 solutions, intended for use as an internal standard in analytical applications.
The following information is collated from publicly available data sheets and general laboratory
best practices for handling deuterated standards.

l. Overview and Key Properties

Elvitegravir-d8 is the deuterium-labeled form of Elvitegravir, an HIV-1 integrase strand transfer
inhibitor. Its primary application in a research setting is as an internal standard for the
guantification of Elvitegravir in biological matrices and pharmaceutical formulations, typically by
liquid chromatography-mass spectrometry (LC-MS). The stable isotope label provides a
compound that is chemically identical to the analyte but mass-shifted, allowing for precise and
accurate quantification.

Il. Quantitative Data Summary

The following tables summarize the available quantitative data for Elvitegravir and general
recommendations for Elvitegravir-d8.

Table 1: Solubility of Elvitegravir
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Solvent Solubility (approximate)
Dimethyl Sulfoxide (DMSO) ~10 mg/mL
Dimethylformamide (DMF) ~20 mg/mL

Note: This data is for the non-deuterated Elvitegravir. Elvitegravir-d8 is expected to have very
similar solubility characteristics.

Table 2: Recommended Storage Conditions

Form Temperature Duration Notes

Protect from light and

Solid -20°C > 4 years ]
moisture.
Aliguot to avoid
Stock Solution (in repeated freeze-thaw
] -20°C Up to 6 months
organic solvent) cycles. Protect from

light.

Aliquot to avoid

repeated freeze-thaw

-80°C Up to 1 year
cycles. Protect from
light.
. . Prepare fresh if
Working Solution )
4°C Up to 1 week possible. Protect from

diluted
( ) light.

lll. Experimental Protocols
A. Preparation of a 1 mg/mL Elvitegravir-d8 Stock
Solution in DMSO

Materials:

» Elvitegravir-d8 (solid)
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e Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade
o Calibrated analytical balance

e Class A volumetric flask (e.g., 1 mL or 5 mL)

» Pipettes and sterile, disposable tips

e \Vortex mixer

e Sonicator (optional)

o Amber glass vials for storage

Protocol:

» Equilibration: Allow the vial of solid Elvitegravir-d8 to equilibrate to room temperature for at
least 30 minutes before opening to prevent condensation of atmospheric moisture.

e Weighing: Accurately weigh the desired amount of Elvitegravir-d8 (e.g., 1 mg) using a
calibrated analytical balance.

¢ Dissolution:

o

Quantitatively transfer the weighed Elvitegravir-d8 to a Class A volumetric flask.

[¢]

Add approximately 80% of the final volume of DMSO.

[e]

Vortex the solution for 1-2 minutes to facilitate dissolution.

[e]

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete
dissolution.

e Final Volume Adjustment: Once the solid is completely dissolved and the solution is at room
temperature, add DMSO to the final volume mark on the volumetric flask.

» Homogenization: Invert the flask several times to ensure the solution is homogeneous.

e Aliquoting and Storage:
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o Dispense the stock solution into smaller, single-use aliquots in amber glass vials.

o Clearly label each vial with the compound name, concentration, solvent, preparation date,
and storage conditions.

o Store the aliquots at -20°C or -80°C.

B. Preparation of a 10 pg/mL Working Standard Solution

Materials:

1 mg/mL Elvitegravir-d8 stock solution in DMSO

Acetonitrile or Methanol, HPLC or LC-MS grade

Calibrated pipettes and sterile, disposable tips

Volumetric flask

Vortex mixer

Protocol:

e Thawing: Remove one aliquot of the 1 mg/mL Elvitegravir-d8 stock solution from the freezer
and allow it to thaw completely at room temperature.

« Dilution Calculation: To prepare a 10 pg/mL working standard, a 1:100 dilution is required.
For example, to prepare 1 mL of the working standard, you will need 10 pL of the 1 mg/mL
stock solution.

e Preparation:

o Pipette 10 pL of the 1 mg/mL stock solution into a 1 mL volumetric flask.

o Add the diluent (e.g., acetonitrile or methanol) to the final volume mark.

o Homogenization: Vortex the working standard solution for 30 seconds to ensure it is well-
mixed.
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» Storage: Store the working standard solution at 4°C in a tightly sealed, light-protected vial. It
is recommended to prepare this solution fresh, but it can be stored for up to one week.

IV. Diagrams

Equiibrate Solid
Elvitegravir-d8

Click to download full resolution via product page

Caption: Workflow for Elvitegravir-d8 Solution Preparation and Storage.

V. General Recommendations and Best Practices

Solvent Purity: Always use high-purity, anhydrous solvents to minimize degradation and the

introduction of interfering substances.

 Inert Atmosphere: For long-term stability and to prevent isotopic exchange, it is advisable to
handle deuterated compounds under an inert atmosphere (e.g., nitrogen or argon),
especially when preparing stock solutions.

 Light Sensitivity: Protect Elvitegravir-d8, both in solid form and in solution, from light by
using amber vials or by wrapping containers in aluminum foil.

o Freeze-Thaw Cycles: Repeated freeze-thaw cycles can lead to degradation of the compound
and evaporation of the solvent, thereby changing the concentration. Aliquoting the stock
solution is crucial to avoid this.

o Certificate of Analysis (CoA): Always refer to the Certificate of Analysis provided by the
supplier for lot-specific information on purity, recommended storage conditions, and any
specific handling instructions.
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o Safety Precautions: Handle Elvitegravir-d8 in a well-ventilated area, and use appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer
to the Safety Data Sheet (SDS) for detailed safety information.

 To cite this document: BenchChem. [Application Notes and Protocols for Elvitegravir-d8
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415032#elvitegravir-d8-solution-preparation-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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